Cas no 921859-95-2 (7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole)

• Product Name: 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole
• CAS No: 921859-95-2
• MF: C₂₂H₂₀N₄OS
• MW: 388.485403060913
• CID: 5823741
• PubChem ID: 41160415
• Update Time: 2025-10-28

7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole Chemical and Physical Properties

Names and Identifiers

• 7-(4-methoxyphenyl)-3-(naphthalen-1-ylmethylsulfanyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazole
• AKOS024630571
• F2239-0130
• 7-(4-methoxyphenyl)-3-((naphthalen-1-ylmethyl)thio)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole
• 7-(4-methoxyphenyl)-3-{[(naphthalen-1-yl)methyl]sulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
• 921859-95-2
• 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole

• Inchi： 1S/C22H20N4OS/c1-27-19-11-9-18(10-12-19)25-13-14-26-21(25)23-24-22(26)28-15-17-7-4-6-16-5-2-3-8-20(16)17/h2-12H,13-15H2,1H3
• InChI Key： KZMDPWBGPBMMFF-UHFFFAOYSA-N
• SMILES： N1=C(SCC2=C3C(C=CC=C3)=CC=C2)N2CCN(C3=CC=C(OC)C=C3)C2=N1

Computed Properties

• Exact Mass: 388.13578245g/mol
• Monoisotopic Mass: 388.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole

7-(4-Methoxyphenyl)-3-{(Naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-Imidazo[2,1-c][1,2,4]Triazole: A Comprehensive Overview

The compound 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole (CAS No. 921859-95-2) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This imidazo[2,1-c][1,2,4]triazole derivative combines a methoxyphenyl group with a naphthalenylmethylsulfanyl moiety, creating a versatile scaffold for chemical and pharmaceutical research.

Recent trends in medicinal chemistry have shown increased interest in imidazo-triazole derivatives, particularly in the context of drug discovery and material science. The presence of both sulfur and nitrogen heteroatoms in this compound makes it particularly interesting for researchers exploring novel bioactive molecules. Many scientists are currently investigating similar structures for their potential as kinase inhibitors or as building blocks for functional materials.

The molecular structure of 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole offers several advantages in synthetic chemistry. The methoxy group at the para position of the phenyl ring provides electron-donating properties, while the naphthalene moiety contributes to the compound's aromatic character and potential π-π stacking interactions. These features make it valuable for creating more complex molecular architectures.

In the pharmaceutical sector, compounds containing the imidazo[2,1-c][1,2,4]triazole core have shown promise in various therapeutic areas. While specific applications of CAS 921859-95-2 are still under investigation, researchers are particularly interested in its potential as a scaffold for developing new classes of bioactive molecules. The compound's structural complexity and the presence of multiple functional groups make it an attractive target for medicinal chemistry studies.

The synthesis of 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields. Modern synthetic approaches often employ transition metal-catalyzed coupling reactions and other advanced methodologies to construct the complex heterocyclic system efficiently.

From a materials science perspective, the extended aromatic system of this compound, particularly the naphthalene unit, suggests potential applications in organic electronics. Researchers are exploring similar structures for use in organic light-emitting diodes (OLEDs) and other electronic devices, where the combination of electron-rich and electron-deficient moieties can lead to interesting optoelectronic properties.

The physicochemical properties of CAS 921859-95-2 are currently being characterized in various research laboratories. Preliminary data suggest that the compound exhibits moderate solubility in common organic solvents, which is important for its handling and potential applications. The presence of both polar (methoxy and sulfur groups) and non-polar (naphthalene ring) regions in the molecule gives it amphiphilic character.

In the context of green chemistry, researchers are investigating more sustainable synthetic routes to imidazo[2,1-c][1,2,4]triazole derivatives like this compound. Recent publications have highlighted the use of microwave-assisted synthesis and other energy-efficient methods to prepare similar structures, reflecting the growing importance of environmentally friendly approaches in chemical research.

The commercial availability of 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole is currently limited to specialized chemical suppliers, primarily serving research institutions and pharmaceutical companies. The compound is typically offered in small quantities for research purposes, with purity levels ranging from 95% to 98% for most applications.

Analytical characterization of this compound typically involves a combination of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for verifying the identity and purity of CAS 921859-95-2, particularly in pharmaceutical research where compound quality is critical.

Looking to the future, the imidazo[2,1-c][1,2,4]triazole scaffold represented by this compound is likely to see increased research attention. As computational methods for drug design become more sophisticated, molecules with this type of complex heterocyclic structure are being evaluated virtually before synthesis, accelerating the discovery of potentially valuable derivatives.

For researchers working with 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole, proper handling and storage are essential. While not classified as hazardous, standard laboratory precautions should be observed when working with this compound, including the use of appropriate personal protective equipment and proper ventilation.

The intellectual property landscape surrounding imidazo-triazole derivatives is becoming increasingly complex, with numerous patents being filed for related structures. Companies and research institutions are actively investigating the therapeutic potential of this class of compounds, leading to a growing body of patent literature that researchers should be aware of when developing new applications.

In conclusion, 7-(4-methoxyphenyl)-3-{(naphthalen-1-yl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole (CAS No. 921859-95-2) represents an interesting and versatile chemical entity with potential applications across multiple scientific disciplines. Its unique structural features and the growing interest in imidazo[2,1-c][1,2,4]triazole derivatives ensure that this compound will remain an important subject of research in the coming years.